2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-N-[(4-fluorophenyl)methyl]-2-oxoacetamide
• InChI: InChI=1S/C26H26FN3O2/c27-23-13-11-20(12-14-23)19-28-25(31)26(32)30-17-15-29(16-18-30)24(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-14,24H,15-19H2,(H,28,31)
• InChI Key: HPMPUGMMFPEHPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C26H26FN3O2
• Molecular Weight: 431.5 g/mol

Description

2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide is an organic compound that is synthesized through a multi-step process. It has been the focus of scientific research due to its potential applications in the field of pharmacology.

Mechanism of Action

The mechanism of action of 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide is not fully understood. It has been shown to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. It has also been shown to have affinity for the adrenergic α1 receptor. These actions may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide has a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in certain areas of the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide in lab experiments is its potential therapeutic effects in the treatment of various neurological and psychiatric disorders. However, there are also limitations to its use. For example, the compound may have off-target effects that could interfere with experimental results. Additionally, the compound may have limited solubility, which could make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide. One direction is to further investigate its potential therapeutic effects in the treatment of various neurological and psychiatric disorders. Another direction is to explore its potential as a tool for studying dopamine and serotonin signaling in the brain. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide involves multiple steps. The first step involves the reaction of 4-fluorobenzylamine with 2-chloroacetyl chloride to form N-(4-fluorobenzyl)-2-chloroacetamide. This intermediate is then reacted with benzhydryl piperazine to form the final product, 2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide.

Scientific Research Applications

2-(4-benzhydrylpiperazin-1-yl)-N-(4-fluorobenzyl)-2-oxoacetamide has been studied for its potential applications in the field of pharmacology. It has been shown to have affinity for a number of receptors, including the dopamine D2 receptor, serotonin 5-HT1A receptor, and adrenergic α1 receptor. This compound has been studied for its potential use in the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.